molecular formula C15H16Cl2N4O B8621245 2-(3,5-Dichloro-2-pyridylazo)-5-(diethylamino)phenol CAS No. 110518-93-9

2-(3,5-Dichloro-2-pyridylazo)-5-(diethylamino)phenol

Cat. No.: B8621245
CAS No.: 110518-93-9
M. Wt: 339.2 g/mol
InChI Key: IDSCTCQGERQFBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,5-Dichloro-2-pyridylazo)-5-(diethylamino)phenol is a useful research compound. Its molecular formula is C15H16Cl2N4O and its molecular weight is 339.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

110518-93-9

Molecular Formula

C15H16Cl2N4O

Molecular Weight

339.2 g/mol

IUPAC Name

2-[(3,5-dichloropyridin-2-yl)diazenyl]-5-(diethylamino)phenol

InChI

InChI=1S/C15H16Cl2N4O/c1-3-21(4-2)11-5-6-13(14(22)8-11)19-20-15-12(17)7-10(16)9-18-15/h5-9,22H,3-4H2,1-2H3

InChI Key

IDSCTCQGERQFBL-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C1=CC(=C(C=C1)N=NC2=C(C=C(C=N2)Cl)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Next, a flask was loaded with 3-(N,N-diethylamino)phenol (1.7 g), dimethylformamide (14 ml), acetic acid (5 ml) and iodine (0.24 g), and they were mixed, followed by addition of 3,5-dichloro-2-hydrazinopyridine (1.6 g) to the flask with stirring. Then, to this, a 30% hydrogen peroxide water (2.4 g) was dropwise added in 90 minutes and the mixture was stirred overnight. The reaction mixture was filtrated, and ether and water were added to the filtrate, followed by stirring. After stirring, the ether layer was collected and condensed to precipitate crystals. The crystals were filtrated for collection and dried to give intended crystals (0.54 g).
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
0.24 g
Type
reactant
Reaction Step Two
Quantity
1.6 g
Type
reactant
Reaction Step Three
Name
hydrogen peroxide water
Quantity
2.4 g
Type
reactant
Reaction Step Four
[Compound]
Name
crystals
Quantity
0.54 g
Type
reactant
Reaction Step Five
Quantity
5 mL
Type
solvent
Reaction Step Six
Quantity
14 mL
Type
solvent
Reaction Step Seven

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